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Compound Focus: 1-Azido-4-iodobutane

CAS No.: 148759-55-1

Cat. No.: S3666346

Get Quote

Basic Chemical Information

The table below summarizes the available identifying information for 1-azido-4-iodobutane [1] [2].

Property Value

CAS Number 148759-55-1 [1] [2]

Molecular Formula C4H8IN3 [1] [2]

Molecular Weight 225.031 g/mol [1] [2]

Synonyms Butane, 1-azido-4-iodo-; 1-Iodo-4-azidobutane [1] [2]

Key Safety Considerations

Based on the compound's structure, two key hazard categories should be your primary concern. However,

specific quantitative data (like flash point or toxicity levels) is not provided in the search results.

Azide Functional Group (N₃): Organic azides are generally considered shock and heat sensitive.
They can decompose violently and may be potential explosion hazards, especially when

concentrated or confined [3].
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Iodine Substituent: While the iodine atom itself may not be the primary hazard, the compound might

be toxic if inhaled, absorbed through the skin, or ingested. It could also cause skin and eye irritation.

How to Obtain a Full Safety Data Sheet

Given the lack of a publicly available SDS, I suggest the following steps to obtain the safety information you

require:

Contact Suppliers Directly: The most reliable method is to purchase a small amount of the
compound from a chemical supplier. Reputable suppliers are legally required to provide a full Safety

Data Sheet (SDS) to purchasers. Search for the CAS number 148759-55-1 on the websites of major
chemical suppliers.

Consult Institutional Resources: If you are affiliated with a university or a company, your
organization's Environmental Health and Safety (EHS) department or chemistry library may have

access to commercial SDS databases that are not publicly free.
Conduct a Literature Search: A thorough search through scientific literature (e.g., on SciFinder or

Reaxys) may yield research papers that describe the handling and properties of this compound,
which can serve as a guide for safe laboratory practices.

Hazard Rating Context (NFPA 704)

While the specific NFPA 704 "fire diamond" for 1-azido-4-iodobutane is not available, understanding this

system is crucial for interpreting hazard ratings once you obtain them [3] [4]. The diagram below illustrates

how this system classifies hazards.
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General NFPA 704 hazard rating diamond for interpretation [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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